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Compound of Interest

Compound Name:
5-(2-Bromo-ethyl)-3-(2-

bromophenyl)-isoxazole

CAS No.: 1231243-94-9

Cat. No.: B1383766

Get Quote

Executive Summary
The Structural Challenge: 3-(2-bromophenyl) isoxazoles represent a privileged scaffold in

medicinal chemistry, particularly for COX-2 inhibition and antimicrobial applications.[1]

However, the ortho-bromo substituent introduces a critical steric clash with the isoxazole core,

forcing the biaryl system out of planarity. This "ortho-effect" creates a chiral axis

(atropisomerism potential) and specific halogen-bonding motifs that define the molecule's solid-

state stability and bioavailability.[1]

The Solution: While NMR and DFT provide solution-state and theoretical insights, Single

Crystal X-ray Diffraction (SC-XRD) remains the only technique capable of unambiguously

resolving the torsion angle (

) and the supramolecular halogen-bonding network driven by the bromine atom.
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The "Ortho-Twist" Problem
In 3-phenylisoxazole, the rings can achieve near-planarity to maximize

-conjugation.[1] Introducing a bromine atom at the 2-position (ortho) creates significant steric
hindrance.[1]

Consequence: The phenyl ring rotates relative to the isoxazole to relieve strain.

Why it matters: This torsion angle determines whether the molecule fits into a protein binding

pocket.

Comparative Technology Assessment

Feature
X-Ray

Crystallography (SC-

XRD)

NMR Spectroscopy

(NOESY/ROESY)

Computational

Modeling (DFT)

Torsion Angle (

)

Definitive. Direct

observation of the

frozen conformation.

[1]

Ambiguous. Fast

rotation on NMR

timescale leads to

averaged signals.[1]

Predictive. Calculates

energy minima but

ignores packing

forces.[1]

Absolute

Configuration

Yes. Anomalous

scattering of Br allows

absolute structure

determination (Flack

parameter).[1]

No. Requires chiral

derivatization or shift

reagents.[1]

N/A.

Intermolecular

Interactions

High Resolution.

Maps Halogen bonds

(C-Br[1]···N/O) and

-stacking.

Low Resolution.

Inferred from

concentration-

dependent shifts.[1]

Theoretical.

Visualized via ESP

maps but requires

validation.

Sample State
Solid (Crystal

required).

Solution (Deuterated

solvent).[1]

Gas phase or

solvation model.[1]
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The following decision tree illustrates when to deploy SC-XRD versus alternative methods for

this specific scaffold.

Start: 3-(2-bromophenyl) Isoxazole Sample

Is Sample >95% Pure?

Run 1H/13C NMR
(Confirm Chemical Identity)

Yes

Critical Question:
Precise Torsion Angle Needed?

Can you grow single crystals?

Run SC-XRD
(Mo Source preferred for Br)

Yes

Run DFT (B3LYP/6-31G*)
+ NOESY NMR

No (Amorphous)

Yes (Binding/Packing study)

No (General screening)

Output: Precise Torsion,
Halogen Bonding, Packing Output: Averaged Solution State

Click to download full resolution via product page

Figure 1: Decision matrix for selecting structural validation methods. SC-XRD is prioritized

when precise conformational data is required for Structure-Activity Relationship (SAR) studies.

[1]
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Part 2: Experimental Protocol (SC-XRD)
Objective: Obtain high-quality diffraction data to resolve the C3-C1' torsion angle and bromine-

mediated halogen bonding.

Crystallization Strategy
Brominated isoxazoles are often lipophilic.[1] Standard slow evaporation is effective, but the

solvent choice is critical to avoid disorder.

Solvent System: Dissolve 20 mg of the compound in Dichloromethane (DCM) (good

solubility).

Antisolvent: Layer n-Hexane or Heptane (3:1 ratio) carefully on top.[1]

Condition: Store at 4°C in a vibration-free environment. The heavy Br atom aids in nucleation

but can cause twinning if growth is too rapid.

Target: Block-like colorless crystals (

mm).

Data Collection & Refinement[1]
Radiation Source:Molybdenum (Mo-K

,

Å).[1]

Why: Although Copper (Cu) provides higher flux, Bromine has a high absorption

coefficient. Mo radiation minimizes absorption errors (

) and allows for better transmission through the crystal, yielding more accurate bond
lengths.

Temperature:100 K (Cryostream).[1]
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Why: Freezing thermal motion is essential to resolve the electron density of the isoxazole

ring atoms (N vs. O) which have similar scattering factors.

Strategy: Collect a complete sphere of data (redundancy > 4.0) to ensure accurate

anomalous scattering corrections.

Workflow Diagram

1. Crystal Growth
(DCM/Hexane)

2. Mounting
(MiTeGen loop, 100K)

3. Data Collection
(Mo-Kα, 2θ max = 55°)

4. Structure Solution
(SHELXT - Intrinsic Phasing)

5. Refinement
(SHELXL - Least Squares)

6. Validation
(CheckCIF / Hirshfeld)

Click to download full resolution via product page

Figure 2: Linear workflow for the crystallographic characterization of brominated isoxazoles.

Part 3: Structural Insights & Data Interpretation[1]
When analyzing the structure of a 3-(2-bromophenyl) isoxazole, focus on these three specific

metrics.

The Torsion Angle (Steric Lock)
The angle between the isoxazole plane (O1-N2-C3-C4-C5) and the phenyl ring (C1'-C6') is the

critical parameter.[1]

Expected Value:

.

Significance: A value < 20° indicates crystal packing forces are overcoming the steric strain.

[1] A value > 45° suggests the Br atom is forcing a decoupling of the

-systems.

Halogen Bonding (The "Performance" Metric)
Bromine is a "Type II" halogen bond donor. In the crystal lattice, look for the "sigma-hole"

interaction where the head of the Br atom points toward a Lewis base (N or O of a neighboring

isoxazole).
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Experimental Data Table (Representative Values):

Parameter
Interaction
Type

Typical
Distance (Å)

Angle (°) Interpretation

C-Br[1][2]···N Halogen Bond 2.90 - 3.10 165 - 175

Strong,

directional

interaction

stabilizing the

lattice.

C-Br[1]···O Halogen Bond 3.00 - 3.20 150 - 170

Weaker than

Br[1]···N, but

common in

isoxazoles.

C-H···O Hydrogen Bond 2.30 - 2.60 120 - 150
Weak auxiliary

interactions.[1]

Hirshfeld Surface Analysis
To validate that the crystal structure represents the bulk material properties, generate Hirshfeld

surfaces (using CrystalExplorer).

Red spots on

surface: Indicate strong contacts (Halogen bonds).[1]

Fingerprint Plot: The Br···N interactions will appear as distinct "spikes" in the bottom right/left

of the 2D plot.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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